Cas no 1804696-92-1 (3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1804696-92-1
• MF: C₆H₆BrF₂N₃O₂S
• MW: 302.096545696259
• CID: 4854220
• Update Time: 2025-05-20

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H6BrF2N3O2S/c7-2-1-12-4(6(8)9)3(10)5(2)15(11,13)14/h1,6H,10H2,(H2,11,13,14)
• InChI Key： LTMIVDRKNUBWEC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 0.6
• Topological Polar Surface Area: 107

Additional information on 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804696-92-1)

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide, with the CAS registry number 1804696-92-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 3, a bromine atom at position 5, a difluoromethyl group at position 2, and a sulfonamide group at position 4. The combination of these functional groups imparts the compound with distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient and selective preparation of this compound, ensuring high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining control over the stereochemistry and regioselectivity of the product.

The sulfonamide group in this compound plays a crucial role in its biological activity. Sulfonamides are known for their ability to act as inhibitors of various enzymes, particularly kinases and proteases. Studies have shown that 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide exhibits potent inhibitory effects on specific kinase pathways, making it a promising candidate for anti-cancer drug development. Additionally, the bromine atom at position 5 contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The amino group at position 3 further enhances the compound's versatility by providing additional sites for chemical modification. This feature allows researchers to explore various derivatives of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide, each with unique properties tailored to specific therapeutic applications. For instance, modifications to the amino group have been shown to improve the compound's solubility in aqueous solutions, which is critical for its pharmacokinetic profile.

In terms of applications, 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide has been extensively studied for its potential in treating various diseases, including cancer, inflammatory disorders, and infectious diseases. Its ability to modulate key signaling pathways makes it an attractive lead compound for drug discovery programs. Recent studies have also highlighted its potential as a radiosensitizer, enhancing the effectiveness of radiation therapy in cancer treatment.

The difluoromethyl group at position 2 introduces additional electronic effects into the molecule, further modulating its reactivity and biological activity. This substituent has been shown to enhance the stability of the compound under physiological conditions, reducing its susceptibility to metabolic degradation. As a result, 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide exhibits prolonged half-life in vivo, which is advantageous for therapeutic applications requiring sustained drug levels.

In conclusion, 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1804696-92-) is a multifaceted organic compound with significant potential in medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and beyond.